Cas no 412947-48-9 (Benzenamine, 5-chloro-2-ethynyl-)

Benzenamine, 5-chloro-2-ethynyl- is a specialized aromatic amine compound featuring both chloro and ethynyl functional groups on a benzene ring. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for constructing complex heterocycles or functionalized aromatic systems. The chloro substituent enhances electrophilic substitution selectivity, while the ethynyl group offers versatility in cross-coupling reactions (e.g., Sonogashira, click chemistry). Its balanced electron-withdrawing and -donating properties facilitate tailored modifications in pharmaceuticals, agrochemicals, or materials science. The compound’s stability under standard conditions ensures reliable handling, though inert atmosphere storage is recommended for long-term preservation. Typical applications include ligand design, polymer precursors, and bioactive molecule development.
Benzenamine, 5-chloro-2-ethynyl- structure
412947-48-9 structure
Product Name:Benzenamine, 5-chloro-2-ethynyl-
CAS No:412947-48-9
MF:C8H6ClN
MW:151.592940807343
CID:3977754
PubChem ID:11126454
Update Time:2025-06-13

Benzenamine, 5-chloro-2-ethynyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 5-chloro-2-ethynyl-
    • AKOS006308582
    • 974-321-8
    • 412947-48-9
    • InChI=1/C8H6ClN/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5H,10H
    • 5-Chloro-2-ethynylaniline
    • Inchi: 1S/C8H6ClN/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5H,10H2
    • InChI Key: DMUYVLZLFJDJCG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C#C)=C(C=1)N

Computed Properties

  • Exact Mass: 151.0188769Da
  • Monoisotopic Mass: 151.0188769Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26Ų

Benzenamine, 5-chloro-2-ethynyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1936641-1g
5-Chloro-2-ethynylbenzenamine
412947-48-9 98%
1g
¥10754.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1936641-5g
5-Chloro-2-ethynylbenzenamine
412947-48-9 98%
5g
¥30400.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1936641-10g
5-Chloro-2-ethynylbenzenamine
412947-48-9 98%
10g
¥32754.00 2024-05-14

Additional information on Benzenamine, 5-chloro-2-ethynyl-

Recent Advances in the Study of Benzenamine, 5-chloro-2-ethynyl- (CAS: 412947-48-9) in Chemical Biology and Pharmaceutical Research

Benzenamine, 5-chloro-2-ethynyl- (CAS: 412947-48-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a chloro-substituted benzene ring and an ethynyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of Benzenamine, 5-chloro-2-ethynyl- through a palladium-catalyzed cross-coupling reaction, achieving yields of over 85%. The study highlighted the compound's stability under physiological conditions, making it suitable for further pharmaceutical development. Subsequent research has explored its role as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways.

Recent pharmacological investigations have revealed that derivatives of Benzenamine, 5-chloro-2-ethynyl- exhibit notable inhibitory effects on several protein kinases, including EGFR and VEGFR-2. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that these derivatives showed IC50 values in the low micromolar range against various cancer cell lines, suggesting their potential as anticancer agents. The ethynyl group in particular has been identified as crucial for maintaining the compound's binding affinity to target proteins.

Structural-activity relationship (SAR) studies have provided valuable insights into the optimization of Benzenamine, 5-chloro-2-ethynyl--based compounds. Researchers have found that modifications at the 5-chloro position can significantly alter the compound's pharmacokinetic properties while maintaining its biological activity. These findings have opened new avenues for the development of more potent and selective therapeutic agents.

From a drug delivery perspective, recent advances have explored the use of Benzenamine, 5-chloro-2-ethynyl- in prodrug formulations. Its chemical properties allow for conjugation with various drug carriers, potentially improving bioavailability and targeted delivery. A 2023 patent application describes its use in nanoparticle-based delivery systems for treating inflammatory diseases.

Looking forward, the research community anticipates further exploration of Benzenamine, 5-chloro-2-ethynyl- in combination therapies and as part of drug discovery platforms. Its versatility as a chemical building block and its demonstrated biological activity make it a valuable compound for continued investigation in pharmaceutical development. Current clinical trials are expected to provide more data on its safety profile and therapeutic efficacy in the coming years.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司